Cas no 2172544-26-0 (3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol)

• Product Name: 3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol
• CAS No: 2172544-26-0
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5568001
• PubChem ID: 165597159
• Update Time: 2025-06-08

3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1645124
• 2172544-26-0
• 3,3-difluoro-3-(4-nitrophenyl)propan-1-ol
• 3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol

• Inchi： 1S/C9H9F2NO3/c10-9(11,5-6-13)7-1-3-8(4-2-7)12(14)15/h1-4,13H,5-6H2
• InChI Key： IVBGYQOUPJAWAT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)[N+](=O)[O-])(CCO)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol

3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol: A Comprehensive Overview

3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol, with the CAS number 2172544-26-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a fluorinated propane backbone and a nitro-substituted phenyl group, has garnered attention due to its potential applications in drug design, catalysis, and advanced materials. Recent studies have highlighted its role in enhancing the stability and reactivity of molecules in various chemical systems.

The molecular structure of 3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol is defined by the presence of two fluorine atoms attached to the central carbon atom of the propane chain. This arrangement creates a highly polar environment, which significantly influences the compound's physical and chemical properties. The nitro group (-NO₂) attached to the phenyl ring introduces additional electronic effects, making this compound highly reactive under certain conditions. Researchers have explored its ability to act as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules.

Recent advancements in synthetic chemistry have leveraged the unique properties of 3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol. For instance, studies published in leading journals such as Journal of Organic Chemistry and Nature Communications have demonstrated its utility in forming stable intermediates during complex molecule synthesis. Its ability to undergo nucleophilic substitution reactions has been exploited to create novel pharmaceutical agents with enhanced bioavailability and efficacy.

In terms of applications, this compound has shown promise in the development of advanced materials. Its fluorinated backbone contributes to thermal stability and resistance to degradation, making it a candidate for use in high-performance polymers and coatings. Additionally, the nitrophenyl group imparts aromaticity and electronic versatility, which are desirable traits in optoelectronic materials.

The synthesis of 3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol involves multi-step processes that require precise control over reaction conditions. Recent methodologies have focused on improving yield and purity through optimized catalytic systems and green chemistry principles. These advancements not only enhance the scalability of production but also align with current sustainability goals in the chemical industry.

In conclusion, 3,3-Difluoro-3-(4-nitrophenyl)propan-1-ol, with CAS number 2172544-26-0, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines. As scientific understanding deepens, this compound is poised to play an even greater role in advancing both theoretical and applied chemistry.